Cas no 2341-22-2 (5-Fluoro Cytidine)

• Product Name: 5-Fluoro Cytidine
• CAS No: 2341-22-2
• MF: C₉H₁₂FN₃O₅
• MW: 261.207085609436
• MDL: MFCD00210953
• CID: 42785
• PubChem ID: 16861
• Update Time: 2025-09-19

5-Fluoro Cytidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluorocytidine
• 5-fluoro-cytidin
• 5-Fluoro-D-cytidine
• (2'R,3'R,4'S,5'R)-4-Amino-1-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1H-pyrimidin-2-one
• 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
• 5-Fluorcytidin
• 5-fluoro-2'-deoxycytidine
• 5-fluoro-cytidine
• Ferulic acid
• fluorocytidine
• CYTIDINE, 5-FLUORO-
• VOR4X0D7WR
• STRZQWQNZQMHQR-UAKXSSHOSA-N
• 4-Amino-1-[(2r,3r,4s,5r)-3,4-Dihydroxy-5-(Hydroxymethyl)oxolan-2-Yl]-5-Fluoro-Pyrimidin-2-One
• 3elc
• FLUC
• PubChem6331
• 5-FCR
• KSC202O5D
• CYT012
• Jsp004706
• BDBM31914
• STRZQWQNZQMHQR-UAKXSSHOSA-
• 5-Fluoro Cytidine

• MDL： MFCD00210953
• Inchi： 1S/C9H12FN3O5/c10-3-1-13(9(17)12-7(3)11)8-6(16)5(15)4(2-14)18-8/h1,4-6,8,14-16H,2H2,(H2,11,12,17)/t4-,5-,6-,8-/m1/s1
• InChI Key： STRZQWQNZQMHQR-UAKXSSHOSA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 261.07600
• Monoisotopic Mass: 261.076099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -2.1
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: White to off white crystals
• Density: 1.9800
• Melting Point: 193°C(lit.)
• Boiling Point: 283.1°C at 760 mmHg
• Flash Point: 263.1oC
• Refractive Index: 55 ° (C=1, MeOH)
• PSA: 130.83000
• LogP: -1.84270
• Specific Rotation: 55 º (c=1, MeOH)
• Optical Activity: [α]20/D +55°, c = 1% in methanol
• Solubility: Not determined

5-Fluoro Cytidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：HA3890000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides